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Compound of Interest

Compound Name: Butafenacil

Cat. No.: B1668078

The following guide provides essential procedural information for the safe handling and
disposal of butafenacil in a laboratory setting. Adherence to these protocols is critical for
ensuring personnel safety and environmental protection. Butafenacil is classified as very toxic
to aquatic life with long-lasting effects, necessitating careful management of all waste streams.
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Immediate Safety and Handling

Before handling butafenacil, it is crucial to be familiar with its material safety data sheet
(MSDS) and to wear appropriate Personal Protective Equipment (PPE).

Recommended PPE:

o Eye Protection: Safety glasses or goggles.[1] Eyewash fountains should be in close
proximity.

» Hand Protection: Chemical-resistant gloves (e.g., PVC gloves).
o Body Protection: A lab coat or full-length clothing is recommended to avoid skin contact.

» Respiratory Protection: Use only in a well-ventilated area. For situations with potential for
aerosolization or if handling bulk quantities without proper containment, approved respiratory
protection may be required.
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Step-by-Step Waste Disposal Protocol

Disposal of butafenacil and its contaminated materials must comply with all local, state, and
federal regulations. In a laboratory setting, this typically involves collection by an institutional
Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.

o Waste Segregation:

o Do not mix butafenacil waste with other chemical waste streams unless compatibility is
confirmed.

o Keep liquid waste separate from solid waste. This includes butafenacil solutions,
contaminated solvents, and contaminated solids like pipette tips, gloves, and absorbent
pads.

» Containerization:
o Select a waste container that is chemically compatible with butafenacil.
o Ensure the container is in good condition, leak-proof, and has a secure, tightly closing lid.
o Keep the waste container closed except when adding waste.
e Labeling:
o Clearly label the waste container with the words "Hazardous Waste."
o ldentify the contents fully, including "Butafenacil” and any other chemical constituents.
o Indicate the approximate concentration or quantity of the hazardous components.
o Storage:

o Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA).

o The SAA must be at or near the point of waste generation and under the control of the
laboratory personnel.
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o Ensure secondary containment (such as a spill tray) is used to prevent the spread of
potential leaks.

e Arranging for Disposal:

o Once the container is full or waste is no longer being generated, contact your institution's
EHS office to schedule a waste pickup.

o Do not dispose of butafenacil waste by pouring it down the drain or placing it in regular
trash.

Spill Management

In the event of a butafenacil spill, follow these procedures immediately:

o Evacuate and Secure: Alert others in the area and restrict access. Ensure adequate
ventilation.

o Contain the Spill: Stop the leak if it is safe to do so. For larger spills, create a dike using
absorbent material to prevent spreading.

o Absorb and Collect: Cover and absorb the spill with an inert material such as sand, earth, or
vermiculite.

o Package for Disposal: Carefully collect the absorbed material and place it into a suitable,
labeled container for hazardous waste disposal.

o Decontaminate: Clean the spill area with detergent and a minimal amount of water. Collect
the contaminated cleaning materials as hazardous waste.

Empty Container Disposal

Empty containers that held butafenacil must be managed carefully to prevent environmental
contamination.

o For Non-Refillable Containers:

o Triple rinse the container with a suitable solvent or water.
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o Add the rinsate (the rinse water) to your experimental process or a waste container for
disposal; do not pour it down the drain.

o After rinsing, the container may be prepared for disposal. If not recycling, containers
should be punctured, crushed, or broken to prevent reuse and taken to an approved waste
management facility.

Quantitative Data Summary

The following table summarizes key toxicological and regulatory values for butafenacil. While
not directly related to disposal methodology, this information is valuable for risk assessment in
a research setting.

Parameter Value Source

Acceptable Daily Intake (ADI) 0.004 mg/kg/day

No-Observed-Effect-Level

0.36 mg/kg/da
(NOEL) grgreay

SAA Maximum Volume
55 gallons
(Hazardous Waste)

SAA Maximum Volume

1 quart (liquid) or 1 kg (solid
(Acutely Toxic "P-List" Waste) quart (liquid) or 1 kg (solid)

Butafenacil Disposal Workflow

The logical flow for proper butafenacil waste management in a laboratory setting is depicted
below. This process ensures that waste is handled safely from the point of generation through
to its final disposal in accordance with regulatory best practices.
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Laboratory Operations
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Caption: Workflow for the safe disposal of butafenacil waste from a laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 4farmers.com.au [4farmers.com.au]

e 2.titanag.com.au [titanag.com.au]

e 3. download.basf.com [download.basf.com]

e 4. Butafenacil | C20H18CIF3N206 | CID 11826859 - PubChem [pubchem.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [Proper Disposal of Butafenacil: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668078#butafenacil-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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